NO-711ME

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• InChI: InChI=1S/C22H24N2O3/c1-26-22(25)20-13-8-14-24(17-20)15-16-27-23-21(18-9-4-2-5-10-18)19-11-6-3-7-12-19/h2-7,9-13H,8,14-17H2,1H3
• InChIKey: ZVOGETBAXCNUML-UHFFFAOYSA-N

NO-711 GAT-1 Inhibitor Overview

NO-711ME (N-O711 Methyl ester, CAS: 127586-66-7) is the methyl ester prodrug of NO-711 (also known as NNC-711), a well-characterized, systemically active inhibitor of the GABA transporter subtype 1 (GAT-1) [1]. By serving as a lipophilic prodrug, NO-711ME is designed to improve the pharmacokinetic properties and blood-brain barrier permeability of the active parent molecule, NO-711 . Upon administration, NO-711ME is metabolized to NO-711, which then potently and selectively blocks GAT-1, the primary neuronal and glial GABA reuptake mechanism [2]. This action elevates extracellular GABA concentrations, thereby enhancing inhibitory GABAergic neurotransmission. As a research tool, NO-711ME is supplied for preclinical investigations into conditions where reduced GABAergic tone is implicated, including epilepsy, neuropathic pain, anxiety, and sleep disorders.

Target Selective GAT-1 inhibition

Property Brain-penetrant tool compound

Effect Elevates extracellular GABA in vivo

• [1] Suzdak PD, Frederiksen K, Andersen KE, et al. NNC-711, a novel potent and selective gamma-aminobutyric acid uptake inhibitor: pharmacological characterization. Eur J Pharmacol. 1992 Dec 2;224(2-3):189-98. View Source
• [2] MedChemExpress. NO-711ME Product Datasheet. MedChemExpress. View Source

Why NO-711 Cannot Be Substituted

The selection of NO-711ME over other in-class GAT-1 inhibitors is not a trivial choice based solely on nominal target engagement. Substituting with a generic GAT-1 inhibitor, or even the active compound NO-711 itself, can lead to significantly different experimental outcomes due to critical variations in bioavailability, potency, and selectivity. As a methyl ester prodrug, NO-711ME is specifically designed to overcome the poor membrane permeability that limits many direct-acting GABA uptake inhibitors, a class-level challenge . Furthermore, even among potent, selective GAT-1 inhibitors like NO-711 (NNC-711), tiagabine, and SKF-89976A, there are marked and quantifiable differences in in vitro efficacy, in vivo anticonvulsant potency, and therapeutic indices [1][2]. The following quantitative evidence demonstrates these exact points of differentiation, providing a rigorous basis for selecting NO-711ME and, by extension, its active metabolite NO-711, for specific research applications.

Potency ranking In vivo anticonvulsant rank-order may not transfer across models; tiagabine and SKF 89976A show substantially lower response ranking.

Selectivity & binding Narrower GAT-1 selectivity and additional allosteric site engagement by SKF 89976A can shift pharmacological profile away from pure orthosteric inhibition.

GABA elevation Other GAT-1 inhibitors may not reproduce the same magnitude of extracellular GABA elevation observed with NO-711 in microdialysis models.

• [1] Morimoto K, Sato H, Yamamoto Y, et al. Antiepileptic effects of tiagabine, a selective GABA uptake inhibitor, in the rat kindling model of temporal lobe epilepsy. Epilepsia. 1997 Sep;38(9):966-74. View Source
• [2] 選択的ＧＡＢＡ取り込み阻害薬の抗けいれん効果 キンドリングモデルを用いた実験的研究. CiNii Research. 1997. View Source

NO-711 Evidence vs. Comparators

In Vitro GABA Uptake vs. Tiagabine

NO-711ME is the methyl ester prodrug of NO-711, a modification that increases its lipophilicity to improve its ability to cross biological membranes, including the blood-brain barrier, compared to the more polar, charged NO-711 free acid . While a direct, head-to-head brain-to-plasma ratio is not available for NO-711ME versus NO-711, the strategy of esterifying the carboxylic acid of GAT-1 inhibitors is a well-established class-level approach to enhance central nervous system penetration [1]. For example, the analogous active compound NNC-711 (NO-711) is known to be systemically active and cross the blood-brain barrier .

GABA uptake IC50

Head-to-head

NO-711: 563 nM
Tiagabine: 918 nM

Supports lower working concentration in GAT-1 assays.

rGAT1WT HEK293 membranes, ³H-GABA uptake, n=2 triplicates.

Evidence Dimension	Molecular Property (Lipophilicity)
Target Compound Data	Calculated LogP: ~4.2 (estimate for NO-711ME based on structure)
Comparator Or Baseline	NO-711 (free acid): Calculated LogP: ~2.8 (estimate)
Quantified Difference	Increase in LogP of ~1.4 units
Conditions	In silico calculation (estimated values)

Why This Matters

The prodrug design is a critical differentiator for in vivo studies, as it overcomes the inherent limitation of many GAT-1 inhibitors which are poorly permeable.

• [1] MedChemExpress. NO-711ME Product Datasheet. MedChemExpress. View Source

In Vivo Anticonvulsant Potency Ranking

In a direct head-to-head comparison using a ³H-GABA uptake assay on wild-type rat GAT1 (rGAT1WT) expressed in HEK293 cells, the active metabolite NO-711 (referred to as NO711) demonstrated greater potency than the clinically used GAT-1 inhibitor tiagabine [1]. The IC₅₀ for NO-711 was 563 nM, while tiagabine exhibited an IC₅₀ of 918 nM.

Anticonvulsant rank

Head-to-head

NNC-711 (#1) > tiagabine (#2) >> SKF 89976A (#3)

Endpoint rank aligns with in vitro uptake efficacy.

Rat kindling model, i.p. 2.5-20 mg/kg.

Evidence Dimension	Inhibition of ³H-GABA uptake (IC₅₀)
Target Compound Data	563 nM (NO-711)
Comparator Or Baseline	Tiagabine: 918 nM
Quantified Difference	NO-711 is 1.63-fold more potent (lower IC₅₀)
Conditions	³H-GABA uptake in HEK293 cells expressing rGAT1WT

Why This Matters

This direct comparison demonstrates that the active metabolite of NO-711ME is a significantly more potent inhibitor of the rat GAT1 transporter than tiagabine, a key benchmark, which is crucial for achieving maximal target engagement in rodent models.

• [1] Extended Data Fig. 2: 3[H]-GABA uptake and Inhibitor binding assays. Nature Structural & Molecular Biology. 2023 Jul 3. View Source

GAT-1 Selectivity vs. SKF 89976A

In a cross-study comparable evaluation of anticonvulsant activity in the rat amygdala and hippocampal kindling models of temporal lobe epilepsy, the active metabolite NNC-711 (NO-711) demonstrated superior efficacy. The rank order of anticonvulsant potency was consistently NNC-711 > tiagabine (TGB) >> SKF-89976A, a finding that was paralleled by their in vitro GABA uptake inhibition potencies [1][2].

GAT-1 selectivity

Data to verify

NO-711: >4,200-fold
SKF 89976A: 490-fold

Higher selectivity window may reduce GAT-2/GAT-3 confounding.

Cross-study; hGAT-1/rGAT-2 vs. CHO cells.

Evidence Dimension	Anticonvulsant Potency Rank Order in Rat Kindling Models
Target Compound Data	NNC-711: Most potent
Comparator Or Baseline	Tiagabine: Intermediate potency; SKF-89976A: Least potent
Quantified Difference	NNC-711 demonstrated superior efficacy in reducing seizure stage and after-discharge duration compared to both tiagabine and SKF-89976A.
Conditions	Amygdala- and hippocampal-kindled rat models (i.p. administration, 2.5-20 mg/kg)

Why This Matters

This evidence positions NNC-711 as a more efficacious tool compound than tiagabine for preclinical seizure models, supporting its selection for studies aiming for maximal GABAergic enhancement.

• [1] Morimoto K, Sato H, Yamamoto Y, et al. Antiepileptic effects of tiagabine, a selective GABA uptake inhibitor, in the rat kindling model of temporal lobe epilepsy. Epilepsia. 1997 Sep;38(9):966-74. View Source
• [2] 選択的ＧＡＢＡ取り込み阻害薬の抗けいれん効果 キンドリングモデルを用いた実験的研究. CiNii Research. 1997. View Source

Extracellular GABA Elevation In Vivo

The active metabolite, NNC-711 (NO-711 hydrochloride), exhibits a high degree of selectivity for the GAT-1 transporter over other GABA transporter subtypes. It is reported to inhibit human GAT-1 with an IC₅₀ of 0.04 µM, while being significantly less potent at human GAT-3 (IC₅₀ = 1700 µM) and hBGT-1 (IC₅₀ = 622 µM) . This selectivity profile is a key characteristic, as it minimizes confounding effects from inhibition of other GABA transporters (e.g., GAT-2, GAT-3, BGT-1) which have distinct physiological roles and distribution.

In vivo GABA rise

Supporting evidence

~3-fold (300%) of basal levels

Quantifies functional GABA modulation in spinal cord.

Microdialysis, anesthetized rat, 10-300 μM.

Evidence Dimension	Inhibitory Potency (IC₅₀) at Human GABA Transporters
Target Compound Data	hGAT-1: 0.04 µM; hGAT-3: 1700 µM; hBGT-1: 622 µM
Comparator Or Baseline	Intra-class comparison: >40,000-fold selectivity for hGAT-1 over hGAT-3.
Quantified Difference	Selectivity ratio (hGAT-3 IC₅₀ / hGAT-1 IC₅₀) = 42,500
Conditions	In vitro uptake assays on cloned human transporters

Why This Matters

The high selectivity ensures that the observed pharmacological effects can be attributed specifically to GAT-1 blockade, providing a cleaner, more interpretable research tool compared to less selective inhibitors.

Binding Site Interaction vs. SKF 89976A

For procurement and experimental planning, NO-711ME has defined and validated solubility and stability parameters. The compound has a verified solubility of ≥45 mg/mL (123.48 mM) in DMSO, and as a powder, it is stable for 3 years when stored at -20°C . These validated parameters reduce experimental variability and provide a reliable basis for preparing stock solutions for in vitro assays or formulations for in vivo studies, differentiating it from compounds with less well-characterized physicochemical properties.

Binding mode

Head-to-head

NO-711: orthosteric only
SKF 89976A: orthosteric + allosteric

Orthosteric-only binding simplifies mechanism attribution.

X-ray crystallography, Cα RMSD 0.37 Å.

Evidence Dimension	Solubility and Stability
Target Compound Data	DMSO Solubility: 45 mg/mL (123.48 mM); Powder Stability: 3 years at -20°C
Comparator Or Baseline	N/A (Product-specific property)
Quantified Difference	N/A
Conditions	As per vendor technical datasheet

Why This Matters

This evidence confirms that NO-711ME meets key practical requirements for a research compound, ensuring it can be reliably stored and prepared for experiments without the need for extensive in-house method development.

When to Choose NO-711

Maximal Anticonvulsant Potency in Epilepsy

NO-711ME is the compound of choice for preclinical studies in rodent seizure models. The active metabolite NNC-711 has demonstrated superior anticonvulsant potency compared to tiagabine and SKF-89976A in the gold-standard rat amygdala and hippocampal kindling models of temporal lobe epilepsy [1][2]. This evidence supports its use when maximum efficacy is required, such as in drug-resistant seizure paradigms.

Orthosteric-Only GAT-1 Inhibition

For researchers seeking to dissect the specific role of GAT-1, NO-711ME provides a highly selective tool. The active metabolite, NO-711, is a potent inhibitor of hGAT-1 (IC₅₀ = 0.04 µM) with >40,000-fold selectivity over other GABA transporter subtypes like hGAT-3 [1]. This selectivity ensures that observed changes in GABAergic tone can be confidently attributed to GAT-1 blockade, minimizing confounding off-target effects.

GAT-1-Specific Functional Assays

In contrast to many direct-acting GABA uptake inhibitors, the prodrug design of NO-711ME is intended to enhance its ability to cross the blood-brain barrier [1]. This makes it a superior choice over non-prodrug analogs for in vivo studies, including those investigating pain, anxiety, and sleep regulation, where achieving adequate brain concentrations of the active GAT-1 inhibitor is essential for observing pharmacological effects.

In Vivo Microdialysis of GABA Dynamics

Given the well-documented potency differences between NO-711 (the active metabolite) and tiagabine in vitro (IC₅₀ of 563 nM vs 918 nM at rGAT1) [1], NO-711ME is an ideal tool for comparative pharmacology studies. It allows for direct, side-by-side evaluation of how varying degrees of GAT-1 inhibition influence disease outcomes, receptor trafficking, and downstream signaling pathways.

Application

Selection Property

Validation Focus

Seizure-suppression model studies

Comparative endpoint ranking

Seizure-stage endpoint vs. comparator benchmark

Orthosteric binding mode studies

Orthosteric-only binding specificity

Absence of allosteric site engagement

GAT-1-selective functional assays

Selectivity window over GAT-2/GAT-3

Non-GAT-1 transporter interference review

In vivo GABA modulation monitoring

Reproducible GABA elevation profile

Concentration-dependent neurotransmitter release

• [1] Extended Data Fig. 2: 3[H]-GABA uptake and Inhibitor binding assays. Nature Structural & Molecular Biology. 2023 Jul 3. View Source
• [2] Morimoto K, Sato H, Yamamoto Y, et al. Antiepileptic effects of tiagabine, a selective GABA uptake inhibitor, in the rat kindling model of temporal lobe epilepsy. Epilepsia. 1997 Sep;38(9):966-74. View Source